5-{[4-bromo-5-(4-morpholinyl)-2-furyl]methylene}-1-(2,4-dimethylphenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione

• Molecular Formula: C21H20BrN3O4S
• Molecular Weight: 490.4 g/mol
• IUPAC Name: (5E)-5-[(4-bromo-5-morpholin-4-ylfuran-2-yl)methylidene]-1-(2,4-dimethylphenyl)-2-sulfanylidene-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C21H20BrN3O4S/c1-12-3-4-17(13(2)9-12)25-19(27)15(18(26)23-21(25)30)10-14-11-16(22)20(29-14)24-5-7-28-8-6-24/h3-4,9-11H,5-8H2,1-2H3,(H,23,26,30)/b15-10+
• InChI Key: AAVBPWDVBYWZHI-XNTDXEJSSA-N
• Isomeric SMILES: CC1=CC(=C(C=C1)N2C(=O)/C(=C/C3=CC(=C(O3)N4CCOCC4)Br)/C(=O)NC2=S)C
• SMILES: CC1=CC(=C(C=C1)N2C(=O)C(=CC3=CC(=C(O3)N4CCOCC4)Br)C(=O)NC2=S)C

Description

5-{[4-bromo-5-(4-morpholinyl)-2-furyl]methylene}-1-(2,4-dimethylphenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione, also known as BML-210, is a synthetic compound that has shown potential in various scientific research applications.

Mechanism of Action

5-{[4-bromo-5-(4-morpholinyl)-2-furyl]methylene}-1-(2,4-dimethylphenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione exerts its effects by inhibiting the activity of the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme that is involved in the production of prostaglandins, which are molecules that play a role in inflammation and pain. By inhibiting the activity of COX-2, 5-{[4-bromo-5-(4-morpholinyl)-2-furyl]methylene}-1-(2,4-dimethylphenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione can reduce inflammation and pain.
Biochemical and Physiological Effects
5-{[4-bromo-5-(4-morpholinyl)-2-furyl]methylene}-1-(2,4-dimethylphenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione has been shown to have a number of biochemical and physiological effects. In addition to its anti-inflammatory and anti-cancer effects, 5-{[4-bromo-5-(4-morpholinyl)-2-furyl]methylene}-1-(2,4-dimethylphenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione has also been shown to have neuroprotective effects. Studies have shown that 5-{[4-bromo-5-(4-morpholinyl)-2-furyl]methylene}-1-(2,4-dimethylphenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione can protect neurons from oxidative stress and apoptosis. 5-{[4-bromo-5-(4-morpholinyl)-2-furyl]methylene}-1-(2,4-dimethylphenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione has also been shown to have cardioprotective effects by reducing myocardial infarction size and improving left ventricular function.

Advantages and Limitations for Lab Experiments

One advantage of 5-{[4-bromo-5-(4-morpholinyl)-2-furyl]methylene}-1-(2,4-dimethylphenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione for lab experiments is that it is a synthetic compound, which means that it can be easily synthesized in large quantities. This makes it a cost-effective option for researchers who need to use large amounts of the compound. One limitation of 5-{[4-bromo-5-(4-morpholinyl)-2-furyl]methylene}-1-(2,4-dimethylphenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione is that it is a relatively new compound, and its long-term effects are not yet fully understood. Additionally, its effects may vary depending on the specific cell type or tissue being studied.

Future Directions

There are several future directions for research on 5-{[4-bromo-5-(4-morpholinyl)-2-furyl]methylene}-1-(2,4-dimethylphenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione. One area of interest is in the development of 5-{[4-bromo-5-(4-morpholinyl)-2-furyl]methylene}-1-(2,4-dimethylphenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione analogs that may have improved efficacy or reduced toxicity. Another area of interest is in the study of the long-term effects of 5-{[4-bromo-5-(4-morpholinyl)-2-furyl]methylene}-1-(2,4-dimethylphenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione on various cell types and tissues. Finally, 5-{[4-bromo-5-(4-morpholinyl)-2-furyl]methylene}-1-(2,4-dimethylphenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione may have potential for use in combination with other drugs for the treatment of various diseases. Further research is needed to fully understand the potential of 5-{[4-bromo-5-(4-morpholinyl)-2-furyl]methylene}-1-(2,4-dimethylphenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione in these areas.
Conclusion
5-{[4-bromo-5-(4-morpholinyl)-2-furyl]methylene}-1-(2,4-dimethylphenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione is a synthetic compound that has shown promise in various scientific research applications, including the treatment of cancer and neurodegenerative diseases. Its mechanism of action involves the inhibition of COX-2, which can reduce inflammation and pain. 5-{[4-bromo-5-(4-morpholinyl)-2-furyl]methylene}-1-(2,4-dimethylphenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione has a number of biochemical and physiological effects, including anti-inflammatory, anti-cancer, neuroprotective, and cardioprotective effects. While there are some limitations to its use in lab experiments, 5-{[4-bromo-5-(4-morpholinyl)-2-furyl]methylene}-1-(2,4-dimethylphenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione has potential for further research and development in the future.

Synthesis Methods

5-{[4-bromo-5-(4-morpholinyl)-2-furyl]methylene}-1-(2,4-dimethylphenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione can be synthesized using a multi-step process that involves the reaction of 4-bromo-5-(4-morpholinyl)-2-furaldehyde with 2,4-dimethylphenylhydrazine to form the corresponding hydrazone. This hydrazone is then reacted with thiourea to form the final product, 5-{[4-bromo-5-(4-morpholinyl)-2-furyl]methylene}-1-(2,4-dimethylphenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione.

Scientific Research Applications

5-{[4-bromo-5-(4-morpholinyl)-2-furyl]methylene}-1-(2,4-dimethylphenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione has been extensively studied for its potential use in various scientific research applications. One such application is in the treatment of cancer. Studies have shown that 5-{[4-bromo-5-(4-morpholinyl)-2-furyl]methylene}-1-(2,4-dimethylphenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. 5-{[4-bromo-5-(4-morpholinyl)-2-furyl]methylene}-1-(2,4-dimethylphenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease. Studies have shown that 5-{[4-bromo-5-(4-morpholinyl)-2-furyl]methylene}-1-(2,4-dimethylphenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione can inhibit the formation of beta-amyloid plaques, which are a hallmark of Alzheimer's disease.